Cas no 1804649-32-8 (Ethyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804649-32-8
• MF: C₁₀H₉F₃INO₃
• MW: 375.083045721054
• CID: 4834963
• Update Time: 2025-10-22

Ethyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H9F3INO3/c1-3-17-9(16)8-7(14)5(2)4-6(15-8)18-10(11,12)13/h4H,3H2,1-2H3
• InChI Key： QJRYKMLPXWJYOR-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=NC(=CC=1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: 3.9
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Guide to Ethyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804649-32-8)

Ethyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804649-32-8) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their bioactive properties. The presence of iodo, methyl, and trifluoromethoxy functional groups enhances its reactivity, making it a valuable intermediate in organic synthesis.

The molecular formula of Ethyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate is C₁₀H₉F₃INO₃, with a molecular weight of 375.08 g/mol. Its unique structure allows it to participate in various cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in drug discovery. Researchers often utilize this compound to develop novel antimicrobial agents and herbicides, addressing global challenges like antibiotic resistance and sustainable agriculture.

One of the most compelling aspects of Ethyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate is its role in medicinal chemistry. The trifluoromethoxy group is known to improve the metabolic stability and bioavailability of drug candidates, a hot topic in modern pharmacology. Recent studies highlight its potential in designing CNS-targeting drugs, particularly for neurodegenerative diseases like Alzheimer's and Parkinson's, which are frequently searched topics in AI-driven research platforms.

In the agrochemical sector, this compound is explored for its pesticidal properties. The iodo-substituted pyridine core acts as a scaffold for developing eco-friendly pesticides, aligning with the growing demand for sustainable farming solutions. Farmers and researchers often search for next-generation agrochemicals that minimize environmental impact, making this compound a subject of interest in academic and industrial circles.

From a synthetic perspective, Ethyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate is synthesized via multistep organic reactions, including halogenation and esterification. Its purity and stability are critical for reproducibility in lab settings, a concern frequently raised in online forums and Q&A platforms like ResearchGate. Proper storage under inert conditions is recommended to maintain its efficacy.

The market for pyridine derivatives is expanding, driven by their versatility in drug development and crop protection. Analysts predict a compound annual growth rate (CAGR) of 6.2% for this sector, with Ethyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate playing a niche but impactful role. Companies specializing in custom synthesis often list this compound in their catalogs, catering to the rising demand from R&D labs.

For researchers working with CAS No. 1804649-32-8, safety data sheets (SDS) provide essential guidelines on handling and disposal. While not classified as hazardous, standard lab protocols—such as using gloves and goggles—are advised. This aligns with the broader industry trend toward responsible chemical management, a topic gaining traction in LinkedIn discussions and scientific webinars.

In summary, Ethyl 3-iodo-4-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate is a multifaceted compound with promising applications in pharmaceuticals and agrochemicals. Its structural features and reactivity profile make it a staple in modern synthetic chemistry, while its alignment with trending research areas ensures its relevance in scientific discourse. Whether you're a medicinal chemist or an agrochemical researcher, this compound offers ample opportunities for innovation.